Cas no 106215-23-0 (2-Propanol,1,1',1''-[methylidynetris(phenyleneoxy)]tris[3-chloro-)

• Product Name: 2-Propanol,1,1',1''-[methylidynetris(phenyleneoxy)]tris[3-chloro-
• CAS No: 106215-23-0
• MF: C₂₈H₃₁Cl₃O₆
• MW: 569.901146173477
• CID: 150042
• PubChem ID: 69982310
• Update Time: 2025-04-19

2-Propanol,1,1',1''-[methylidynetris(phenyleneoxy)]tris[3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1',1''-[methylidynetris(phenyleneoxy)]tris[3-chloro-
• 1-[2-[bis[2-(3-chloro-2-hydroxypropoxy)phenyl]methyl]phenoxy]-3-chloropropan-2-ol
• 1,1',1''-<wbr>
• 2-propano<wbr>
• LogP
• 106215-23-0
• DTXSID60888826
• 2-Propanol, 1,1',1''-[methylidynetris(phenyleneoxy)]tris[3-chloro-
• SCHEMBL7082820

• Inchi： 1S/C28H31Cl3O6/c29-13-22(32)16-35-25-7-1-19(2-8-25)28(20-3-9-26(10-4-20)36-17-23(33)14-30)21-5-11-27(12-6-21)37-18-24(34)15-31/h1-12,22-24,28,32-34H,13-18H2
• InChI Key： BMCHNXZMPHBFCY-UHFFFAOYSA-N
• SMILES： ClCC(COC1C=CC(=CC=1)C(C1C=CC(=CC=1)OCC(CCl)O)C1C=CC(=CC=1)OCC(CCl)O)O

Computed Properties

• Exact Mass: 568.11883
• Monoisotopic Mass: 568.118622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 758.2°C at 760 mmHg
• Flash Point: 412.4°C
• Refractive Index: 1.596
• PSA: 88.38
• LogP: 4.80230